(E)-3-(furan-2-yl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C16H15N3O2S/c20-16(4-3-14-2-1-10-21-14)17-7-9-19-8-5-15(18-19)13-6-11-22-12-13/h1-6,8,10-12H,7,9H2,(H,17,20)/b4-3+
• InChI Key: NVOHGSTWYSENOO-ONEGZZNKSA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Isomeric SMILES: C1=COC(=C1)/C=C/C(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

(E)-3-(furan-2-yl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has shown promise in a number of different areas of research.

Scientific Research Applications

Chemical Synthesis and Characterization

• Intramolecular Cyclization

  Compounds containing furan and thiophene moieties, similar to the query compound, have been studied for their cyclization reactions. For instance, alkyl E-3-(furyl)-3-(diethoxyphosphoryl)acrylates have shown the ability to form dihydrothiopyrano[3,4-b]furans upon cyclization. This reactivity could be relevant for synthesizing novel heterocyclic compounds with potential applications in material science and drug discovery (Pevzner, 2021).

• Synthesis and Structure Analysis

  Synthesis of closely related compounds, such as 2-cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, has been achieved with high yields, showcasing the potential for synthesizing and structurally characterizing compounds with intricate heteroaryl acrylamide structures. This highlights the compound's relevance in the development of new materials or pharmaceuticals (Kariuki et al., 2022).

Biomedical Applications

• Antimicrobial and Anticancer Activity

  Derivatives of furan and thiophene, which share structural similarities with the query compound, have been explored for their biological activities. Schiff bases of chitosan with heteroaryl pyrazole derivatives have demonstrated significant antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (Hamed et al., 2020).

• Catalytic and Synthetic Applications

  The catalytic alkenation of thiophenes and furans through regioselective C–H bond functionalization has been reported, which is relevant for the synthesis of (E)-alkenyl derivatives. This method could potentially be applied to synthesize compounds similar to the query molecule, thereby expanding the toolkit for organic synthesis and material science (Zhao et al., 2009).